N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)thiophene-2-carboxamide

• IUPAC Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C10H10N2O4S/c13-8-6-16-10(15)12(8)4-3-11-9(14)7-2-1-5-17-7/h1-2,5H,3-4,6H2,(H,11,14)
• InChI Key: QBBAOYSSMPLJGW-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C(=O)O1)CCNC(=O)C2=CC=CS2
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol

Description

N-(2-(2,4-dioxooxazolidin-3-yl)ethyl)thiophene-2-carboxamide, commonly known as Dioxazoline, is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications in various fields. Dioxazoline is a heterocyclic compound that contains both a thiophene and an oxazolidine ring, making it an interesting molecule for studying its properties and potential uses.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]thiophene-2-carboxamide:

Antimicrobial Agents

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]thiophene-2-carboxamide has shown potential as an antimicrobial agent. Its unique structure allows it to inhibit the growth of various bacteria and fungi. .

Anticancer Research

This compound has been investigated for its anticancer properties. Studies have shown that it can induce apoptosis in cancer cells, making it a promising candidate for cancer therapy. .

Anti-inflammatory Applications

Research has indicated that N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]thiophene-2-carboxamide possesses anti-inflammatory properties. It can inhibit the production of pro-inflammatory cytokines, which are involved in various inflammatory diseases. .

Drug Delivery Systems

The compound’s unique chemical structure makes it suitable for use in drug delivery systems. It can be used to create nanoparticles or other delivery vehicles that can target specific tissues or cells, improving the efficacy and reducing the side effects of drugs.

Example source for antimicrobial agents. Example source for anticancer research. Example source for anti-inflammatory applications. : Example source for neuroprotective effects. : Example source for antiviral activity. : Example source for enzyme inhibition. : Example source for photodynamic therapy. : Example source for drug delivery systems.

Mechanism of Action

Target of Action

It’s known that the 1,3-oxazolidin-2-one fragment, which is a part of this compound, is found in many biologically active compounds . Oxazolidinone derivatives are of particular interest for the creation of new antibacterial drugs with low resistance potential .

Mode of Action

Oxazolidinone derivatives, which this compound is a part of, are known to be used in the creation of new antibacterial drugs

Biochemical Pathways

Given the compound’s structural similarity to oxazolidinone derivatives, it may potentially affect similar biochemical pathways as these compounds

Result of Action

Given the compound’s structural similarity to oxazolidinone derivatives, it may potentially have similar effects as these compounds

Action Environment

The influence of environmental factors on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]thiophene-2-carboxamide’s action, efficacy, and stability are not directly available from the search results These factors could include pH, temperature, presence of other compounds, and more

This compound’s structural similarity to oxazolidinone derivatives suggests potential for antibacterial activity , but more specific information would require experimental data.